Cas no 123249-12-7 (D-Threonic Acid Calcium Salt)

• Product Name: D-Threonic Acid Calcium Salt
• CAS No: 123249-12-7
• MF: C₈H₁₆CaO₁₀
• MW: 312.284643173218
• CID: 5206637
• Update Time: 2025-07-21

D-Threonic Acid Calcium Salt Chemical and Physical Properties

Names and Identifiers

• D-Threonic Acid Calcium Salt

• Inchi： 1S/2C4H8O5.Ca/c2*5-1-2(6)3(7)4(8)9;/h2*2-3,5-7H,1H2,(H,8,9);/t2*2-,3+;/m11./s1
• InChI Key： VSCKXTDYHIAIFH-PZXRSRGQSA-N
• SMILES： [C@@H](O)(C(=O)O)[C@H](O)CO.[Ca].[C@@H](O)(C(=O)O)[C@H](O)CO

Additional information on D-Threonic Acid Calcium Salt

D-Threonic Acid Calcium Salt (CAS No: 123249-12-7) - A Comprehensive Overview

D-Threonic Acid Calcium Salt, chemically designated as D-threonic acid calcium salt, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. Its chemical structure and biological properties make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and functional materials. This introduction provides an in-depth exploration of D-Threonic Acid Calcium Salt, focusing on its chemical properties, biological significance, and the latest research advancements.

The molecular formula of D-Threonic Acid Calcium Salt is C₆H₁₀CaO₆, reflecting its composition as a calcium salt of D-threonic acid. D-threonic acid itself is a derivative of ribose and is naturally occurring in several organisms. The calcium salt form enhances its solubility and stability, making it more suitable for pharmaceutical formulations. The compound's structure includes a carboxyl group at each end of the molecule, contributing to its chelating properties and potential interactions with biological targets.

One of the most compelling aspects of D-Threonic Acid Calcium Salt is its role as a precursor in the synthesis of various bioactive molecules. Researchers have leveraged its structural features to develop compounds with potential applications in anti-inflammatory, antioxidant, and antimicrobial therapies. For instance, studies have shown that derivatives of D-threonic acid exhibit significant inhibitory effects on certain enzymes implicated in inflammatory pathways. This has sparked considerable interest in exploring its therapeutic potential further.

Recent advancements in computational chemistry have also highlighted the importance of D-Threonic Acid Calcium Salt in drug design. Molecular modeling studies suggest that the compound can interact with specific binding pockets on target proteins, modulating their activity. This has opened up new avenues for designing small-molecule inhibitors with high selectivity and efficacy. The calcium salt form further enhances these interactions by stabilizing the compound's conformation and improving its bioavailability.

The biological significance of D-Threonic Acid Calcium Salt extends beyond its role as a drug precursor. It has been identified as a key intermediate in metabolic pathways related to energy production and carbohydrate metabolism. Studies have demonstrated that it can influence the activity of enzymes such as lactate dehydrogenase and aldolase, which are crucial for glycolysis and gluconeogenesis. These findings suggest that D-Threonic Acid Calcium Salt may have applications in metabolic disorders and energy-related diseases.

In addition to its metabolic roles, D-Threonic Acid Calcium Salt has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it an excellent candidate for use in metal-organic frameworks (MOFs) and other advanced materials. These materials have applications ranging from gas storage and separation to catalysis and sensing. The incorporation of D-Threonic Acid Calcium Salt into these frameworks can enhance their stability and functionality, opening up new possibilities for industrial applications.

The pharmaceutical industry has also been exploring the use of D-Threonic Acid Calcium Salt as a excipient or co-formulant in drug formulations. Its compatibility with various active pharmaceutical ingredients (APIs) makes it a versatile choice for enhancing drug solubility, stability, and bioavailability. Furthermore, its biocompatibility ensures that it can be safely used in human trials without causing adverse reactions.

Recent clinical trials have provided valuable insights into the therapeutic potential of D-Threonic Acid Calcium Salt. While these trials are still in early stages, preliminary results suggest that it may have beneficial effects in treating certain inflammatory conditions. The compound's ability to modulate inflammatory pathways without significant side effects makes it an attractive candidate for further development. Future studies are planned to investigate its efficacy in larger patient populations and to optimize dosing regimens.

The synthesis of D-Threonic Acid Calcium Salt has also seen significant advancements recently. Researchers have developed more efficient synthetic routes that minimize waste and improve yield. These methods leverage green chemistry principles to ensure sustainability while maintaining high purity standards required for pharmaceutical applications. The availability of high-quality starting materials has further facilitated the development of novel derivatives with enhanced properties.

The regulatory landscape for D-Threonic Acid Calcium Salt is evolving rapidly as interest in its applications grows. Regulatory agencies are closely monitoring ongoing clinical trials and preclinical studies to ensure that safety standards are met before broader approval for therapeutic use can be granted. Manufacturers must adhere to stringent guidelines to ensure product quality and consistency across different batches.

In conclusion,D-Threonic Acid Calcium Salt (CAS No: 123249-12-7) is a multifaceted compound with significant potential across multiple domains including pharmaceuticals, materials science, and metabolic research. Its unique chemical properties make it an invaluable tool for researchers seeking to develop novel therapeutic agents and functional materials. As research continues to uncover new applications for this compound,D-Threonic Acid Calcium Salt is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.